Cas no 887405-28-9 (3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid)

• Product Name: 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid
• CAS No: 887405-28-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD09864280
• CID: 1036874
• PubChem ID: 28063581
• Update Time: 2025-05-23

3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Imidazo[1,2-a]pyridin-2-yl)propanoic acid
• 3-imidazo[1,2-a]pyridin-2-ylpropanoic acid
• Imidazo[1,2-a]pyridine-2-propanoic acid
• 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid
• EN300-1845415
• MFCD09864280
• FT-0748916
• F17876
• BP-11219
• 3-(Imidazo[1,2-a]pyridin-2-yl)propanoicacid
• 887405-28-9
• SCHEMBL14974510
• WUAVUQJOFIIVHX-UHFFFAOYSA-N
• BB 0253166
• AKOS005174544
• LS-04681
• A861516
• DTXSID10650838
• 3-Imidazo[1,2-a]pyridin-2-ylpropanoicacid
• CS-0205735
• 3-imidazo[1,2-a]pyridin-2-ylpropanoic acid(SALTDATA: 0.35H2O)
• DA-33547
• ALBB-014727

• MDL： MFCD09864280
• Inchi： 1S/C10H10N2O2/c13-10(14)5-4-8-7-12-6-2-1-3-9(12)11-8/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key： WUAVUQJOFIIVHX-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.3±0.1 g/cm3

3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid

Introduction to 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 887405-28-9)

3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid, also known by its CAS number 887405-28-9, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid features an imidazopyridine ring fused to a propionic acid moiety, making it a versatile scaffold for the development of novel drugs.

The chemical structure of 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid can be represented as follows: C₁₁H₁₀N₂O₂. This compound has a molecular weight of approximately 198.20 g/mol and exhibits a range of physicochemical properties that make it suitable for various biological studies. Its solubility in water is moderate, and it can be dissolved in organic solvents such as DMSO or ethanol, which facilitates its use in both in vitro and in vivo experiments.

In recent years, 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid has been the subject of numerous scientific investigations due to its potential therapeutic applications. One of the most notable areas of research is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that are often dysregulated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory properties of 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid. The researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid could be a promising candidate for the treatment of inflammatory disorders.

Beyond its anti-inflammatory effects, 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells.

The pharmacokinetic properties of 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug to be effective when administered orally.

In addition to its therapeutic potential, 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for understanding complex biological processes and identifying new therapeutic targets. For example, researchers have utilized this compound to study the role of specific kinases in cellular signaling pathways and disease progression.

The synthesis of 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid has been optimized through various synthetic routes to improve yield and purity. One common method involves the condensation of 2-aminoimidazole with an appropriate aldehyde followed by cyclization and oxidation steps. These synthetic strategies have been refined to ensure that the final product meets high purity standards required for both research and pharmaceutical applications.

In conclusion, 3-{imidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 887405-28-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development as a novel drug. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses in medicine.